Cas no 207121-53-7 (2'-Deoxycytidine Hydrate)

2'-Deoxycytidine Hydrate Properties

Names and Identifiers

• 2'-Deoxycytidine
• 4-Amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 2'-DC
• 2'-DEOXYCYTIDINE:H2O
• 2'-DEOXY-D-CYTIDINE
• 4-aMino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxyMethyl)oxolan-2-yl]-1,2-dihydropyriMidin-2-one
• CYTOSINE DEOXYRIBOSIDE
• +Expand

• InChIKey： HXBGOHZLZCFWLH-OERIEOFYSA-N
• Inchi： 1S/C9H13N3O4/c10-7-1-2-12(9(15)11-7)8-3-5(14)6(4-13)16-8/h1-2,5-6,8,13-14H,3-4H2,(H2,10,11,15)/t5-,6+,8+/m0/s1
• SMILES： OC[C@H]1O[C@H](C[C@@H]1O)N2C(NC(C=C2)=N)=O.O

Computed Properties

• Exact Mass: 227.09100
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 245.101
• Heavy Atom Count: 17
• Complexity: 355
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 109A^2

Experimental Properties

• LogP: -0.95260
• PSA: 110.60000
• Refractive Index: 1.719
• Boiling Point: 497.6°C at 760 mmHg
• Melting Point: 209-211 °C(lit.)
• Flash Point: 254.8°C
• Density: 1.73